Cas no 133991-32-9 (1,5-Bis(4-amidinophenoxy)-2-pentanol)

• Product Name: 1,5-Bis(4-amidinophenoxy)-2-pentanol
• CAS No: 133991-32-9
• Molecular Formula: C₁₉H₂₄N₄O₃
• Molecular Weight: 356.41886
• CID: 1058570
• PubChem ID: 456174

1,5-Bis(4-amidinophenoxy)-2-pentanol Properties

Names and Identifiers

• 1,5-Bis(4-amidinophenoxy)-2-pentanol
• 1,5-Di(4-aMidinophenoxy)-2-pentanol
• 4-[5-(4-carbamimidoylphenoxy)-3-hydroxypentoxy]benzenecarboximidamide
• 4-[5-(4-carbamimidoylphenoxy)-4-hydroxy-pentoxy]benzamidine
• 1,5-Bis(4-amidinophenoxy)-2-hydroxypentane dihydrochloride
• 4-[5-(4-carbamimidoylphenoxy)-4-hydroxypentoxy]benzenecarboximidamide
• SCHEMBL12348096
• DB-311539
• Benzenecarboximidamide, 4,4'-[(2-hydroxy-1,5-pentanediyl)bis(oxy)]bis-; 4,4'-[(2-Hydroxy-1,5-pentanediyl)bis(oxy)]bis[benzenecarboximidamide]; 1,5-Bis(4-amidinophenoxy)-2-pentanol
• 133991-32-9

• InChIKey： IIPIRIZROMSNPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H24N4O3/c20-18(21)13-3-7-16(8-4-13)25-11-1-2-15(24)12-26-17-9-5-14(6-10-17)19(22)23/h3-10,15,24H,1-2,11-12H2,(H3,20,21)(H3,22,23)
• SMILES： C1=CC(=CC=C1C(=N)N)OCCCC(COC2=CC=C(C=C2)C(=N)N)O

Computed Properties

• Exact Mass: 356.18500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 356.18484064g/mol
• Heavy Atom Count: 26
• Complexity: 444
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• LogP: 3.45370
• PSA: 138.43000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers